Cas no 104723-76-4 (D-Glucose, O-a-D-glucopyranosyl-(1®4)-O-[a-D-glucopyranosyl-(1®6)]-O-a-D-glucopyranosyl-(1®4)- (9CI))

D-Glucose, O-a-D-glucopyranosyl-(1®4)-O-[a-D-glucopyranosyl-(1®6)]-O-a-D-glucopyranosyl-(1®4)- (9CI) structure
104723-76-4 structure
Product Name:D-Glucose, O-a-D-glucopyranosyl-(1®4)-O-[a-D-glucopyranosyl-(1®6)]-O-a-D-glucopyranosyl-(1®4)- (9CI)
CAS No:104723-76-4
MF:C24H42O21
MW:666.577690601349
CID:198983
PubChem ID:3080783
Update Time:2025-04-19

D-Glucose, O-a-D-glucopyranosyl-(1®4)-O-[a-D-glucopyranosyl-(1®6)]-O-a-D-glucopyranosyl-(1®4)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 6(2)-alpha-glucosylmaltotriose
    • 4)- (9CI)
    • 6)]-O-a-D-glucopyranosyl-(1&reg
    • alpha-D-glucopyranosyl-(1->2)-[alpha-D-glucopyranosyl-(1->3)]-[alpha-D-glucopyranosyl-(1->4)]-D-glucose
    • D-Glucose, O-alpha-D-glucopyranosyl-(1-4)-O-alpha-D-glucopyranosyl-(1-6)-O-alpha-D-glucopyranosyl-(1-4)-
    • Glu, galp-(galp)-galp-
    • DTXSID90909154
    • A936703
    • Hexopyranosyl-(1->2)-[hexopyranosyl-(1->3)]-[hexopyranosyl-(1->4)]hexose
    • (4S,5S)-6-((((2R,4S,5S)-3,4,5-trihydroxy-6-((((2R,4S,5S)-3,4,5-trihydroxy-6-((((2R,4S,5S)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2,3,4,5-tetraol
    • 104723-76-4
    • Isomaltotetrose
    • D-Glucose, O-alpha-D-glucopyranosyl-(1-6)-O-alpha-D-glucopyranosyl-(1-6)-O-alpha-D-glucopyranosyl-(1-6)-
    • (2R,3S,4R,5R)-5,6-dihydroxy-2,3,4-tris[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]hexanal
    • D91209
    • D-Glucose, O-a-D-glucopyranosyl-(1®4)-O-[a-D-glucopyranosyl-(1®6)]-O-a-D-glucopyranosyl-(1®4)- (9CI)
    • Inchi: 1S/C24H42O21/c25-1-6(30)20(44-23-18(38)15(35)12(32)8(3-27)41-23)21(45-24-19(39)16(36)13(33)9(4-28)42-24)10(5-29)43-22-17(37)14(34)11(31)7(2-26)40-22/h5-28,30-39H,1-4H2/t6-,7-,8-,9-,10+,11-,12-,13-,14+,15+,16+,17-,18-,19-,20-,21-,22-,23-,24-/m1/s1
    • InChI Key: MUIAGSYGABVSAA-KBLAXFPMSA-N
    • SMILES: O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]([C@H](C=O)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@H]([C@@H](CO)O)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

  • Exact Mass: 666.22185834g/mol
  • Monoisotopic Mass: 666.22185834g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 14
  • Hydrogen Bond Acceptor Count: 21
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 14
  • Complexity: 901
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 19
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: -8.2
  • Topological Polar Surface Area: 356Ų
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